![molecular formula C29H28N4O2S2 B2733043 4-[2-(benzenesulfonamido)-1,2-dihydroacenaphthylen-1-yl]-N-phenylpiperazine-1-carbothioamide CAS No. 329266-15-1](/img/structure/B2733043.png)
4-[2-(benzenesulfonamido)-1,2-dihydroacenaphthylen-1-yl]-N-phenylpiperazine-1-carbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-[2-(benzenesulfonamido)-1,2-dihydroacenaphthylen-1-yl]-N-phenylpiperazine-1-carbothioamide is a useful research compound. Its molecular formula is C29H28N4O2S2 and its molecular weight is 528.69. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Hypoglycemic Activities
Research indicates that derivatives closely related to the specified compound, featuring structural similarities such as the presence of benzenesulfonamide, have been evaluated for their antimicrobial activity against pathogenic bacteria and fungi. For instance, some derivatives demonstrated potent broad-spectrum antibacterial activity and were also assessed for hypoglycemic effects in diabetic rats, showing a significant reduction in serum glucose levels, compared to standard hypoglycemic drugs (Al-Wahaibi et al., 2017).
Antitumor and Antimetastatic Activities
Benzenesulfonamide derivatives have shown remarkable potential in cancer research, including inhibiting tumor-associated enzymes and demonstrating antimetastatic activity in breast cancer models. Such compounds significantly inhibited the formation of metastases by aggressive tumor cells at pharmacologic concentrations, suggesting their potential in developing new antimetastatic drugs (Pacchiano et al., 2011).
Anticonvulsant Properties
Several benzenesulfonamide derivatives have been designed and synthesized with the pharmacophoric elements essential for anticonvulsant activity. These compounds were evaluated using standard models and some exhibited potent anticonvulsant results, indicating their potential as new therapeutic agents for epilepsy (Bhrigu et al., 2012).
Carbonic Anhydrase Inhibition
Benzenesulfonamide derivatives have been explored for their inhibitory action on carbonic anhydrases, which are enzymes involved in various physiological and pathological processes. Some derivatives demonstrated potent inhibitory effects on specific isoforms of human carbonic anhydrase, which is relevant for conditions such as glaucoma, epilepsy, obesity, and cancer. This suggests their utility in developing drugs targeting these conditions (Lolak et al., 2019).
properties
IUPAC Name |
4-[2-(benzenesulfonamido)-1,2-dihydroacenaphthylen-1-yl]-N-phenylpiperazine-1-carbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H28N4O2S2/c34-37(35,23-13-5-2-6-14-23)31-27-24-15-7-9-21-10-8-16-25(26(21)24)28(27)32-17-19-33(20-18-32)29(36)30-22-11-3-1-4-12-22/h1-16,27-28,31H,17-20H2,(H,30,36) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKHYPVVPTANLBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2C(C3=CC=CC4=C3C2=CC=C4)NS(=O)(=O)C5=CC=CC=C5)C(=S)NC6=CC=CC=C6 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H28N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
528.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.